Cas no 63872-58-2 (2H-Pyran-2-one, 3-acetyltetrahydro-)

• Product Name: 2H-Pyran-2-one, 3-acetyltetrahydro-
• CAS No: 63872-58-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 425529
• PubChem ID: 11446390
• Update Time: 2025-04-19

2H-Pyran-2-one, 3-acetyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-acetyltetrahydro-
• 3-acetyloxan-2-one
• SCHEMBL535757
• DTXSID30466039
• 63872-58-2
• ALPHA-ACETYL DELTA-VALEROLACTONE

• Inchi： 1S/C7H10O3/c1-5(8)6-3-2-4-10-7(6)9/h6H,2-4H2,1H3
• InChI Key： DRBJCTHMAXSQQA-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37